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Compound of Interest

Compound Name: Tert-butyl 4-formylbenzoate

Cat. No.: B153408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-formylbenzoate, a
key building block in organic synthesis. This document outlines its chemical properties,
synthesis protocols, and applications in the development of bioactive molecules.

Chemical and Physical Properties

Tert-butyl 4-formylbenzoate, also known as 4-(tert-Butoxycarbonyl)benzaldehyde, is a
bifunctional molecule featuring both an aldehyde and a tert-butyl ester group. This unique
structure makes it a valuable intermediate in various synthetic pathways. Its CAS Registry
Number is 65874-27-3.

Table 1: Chemical and Physical Properties of Tert-butyl 4-formylbenzoate
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Property Value

CAS Number 65874-27-3

Molecular Formula C12H1403[1]

Molecular Weight 206.24 g/mol

Appearance White to orange to green powder/crystal
Melting Point 52.0t0 56.0 °C

Purity >98.0% (GC)

Synonyms 4-Formylbenzoic Acid tert-Butyl Ester, 4-(tert-

Butoxycarbonyl)benzaldehyde

Synthesis of Tert-butyl 4-formylbenzoate

There are several reported methods for the synthesis of Tert-butyl 4-formylbenzoate. A
common approach involves the esterification of 4-formylbenzoic acid. Another documented
procedure is detailed below.

Experimental Protocol: Synthesis from 4-Formylbenzoic
Acid

This protocol details a laboratory-scale synthesis of Tert-butyl 4-formylbenzoate.
Reaction Scheme:

4-Formylbenzoic acid reacts with a tert-butylating agent in the presence of a catalyst to yield
Tert-butyl 4-formylbenzoate.

Materials:
» 4-Formylbenzoic acid
o Di-tert-butyl dicarbonate (Bocz20)

e 4-Dimethylaminopyridine (DMAP)
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o Tetrahydrofuran (THF)

o Ethyl acetate

o Saturated sodium bicarbonate solution
e Saturated saline solution

e Anhydrous magnesium sulfate

« Silica gel for column chromatography
e Petroleum ether

Procedure:

e To a 250 mL round-bottom flask, add 4-formylbenzoic acid (5.0 g, 33 mmol), di-tert-butyl
dicarbonate (14.54 g, 66.6 mmol), and 4-dimethylaminopyridine (0.814 g, 6.66 mmol).

e Add 100 mL of tetrahydrofuran to the flask.
 Stir the reaction mixture at room temperature for 16 hours.
o Monitor the reaction for completion using an appropriate method (e.g., TLC).

e Once the reaction is complete, remove the solvent by distillation under reduced pressure to
obtain the crude product.

e Add 150 mL of ethyl acetate to the residue and wash with 25 mL of saturated sodium
bicarbonate solution and 25 mL of water.

o Back-extract the aqueous phase with ethyl acetate (2 x 100 mL).

o Combine the organic phases, wash with 50 mL of saturated saline, and dry over anhydrous
magnesium sulfate.

» Concentrate the solution under reduced pressure.
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 Purify the final product by flash column chromatography using a gradient elution from
petroleum ether to 10% ethyl acetate in petroleum ether.

Results:
This procedure yields Tert-butyl 4-formylbenzoate as a white solid.

Table 2: Synthesis and Characterization Data

Parameter Value

Yield 28% (1.90 g)

5 10.10 (s, 1H), 8.14 (d, J = 8.3 Hz, 2H), 7.93

1H NMR (400 MHz, CDCls) (d, J = 8.5 Hz, 2H), 1.61 (s, 9H)

Applications in Drug Discovery and Organic
Synthesis

Tert-butyl 4-formylbenzoate is a valuable building block for the synthesis of more complex
molecules, particularly in the field of medicinal chemistry.[2] Its bifunctional nature allows for
sequential or orthogonal reactions, providing a versatile scaffold for constructing diverse
molecular architectures.

Synthesis of Jaspine B Intermediate

A notable application of this compound is in the synthesis of (R)-tert-butyl 4-formyl-2,2-
dimethylthiazolidine-3-carboxylate, a key intermediate in the total synthesis of Jaspine B and its
analogues. Jaspine B is a natural product with interesting biological and physicochemical
properties.

The workflow for this application is visualized below.
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Starting Materials

Tert-butyl 4-formylbenzoate Other Reactants

Synthetic Steps

Multi-step Synthesis
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Synthesis of a Jaspine B Intermediate.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of Tert-
butyl 4-formylbenzoate as described in the experimental protocol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b153408?utm_src=pdf-body-img
https://www.benchchem.com/product/b153408?utm_src=pdf-body
https://www.benchchem.com/product/b153408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Reactants:
4-Formylbenzoic acid,
Boc20, DMAP, THF

Reaction

(16h at room temp)

Solvent Removal
(Reduced Pressure)

Workup:
Ethyl Acetate Extraction,
Aqueous Washes

Drying and Concentration

Purification:

Flash Column Chromatography

Final Product:
Tert-butyl 4-formylbenzoate

Click to download full resolution via product page

Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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